Home / Products / Lab Chemicals / Salts

Cesium bromide

Name: Cesium bromide
Brand: Smolecule
SKU: S580012
Rating: 4 (2 reviews)

Catalog No.

S580012

CAS No.

7787-69-1

M.F

CsBr
BrCs

M. Wt

212.81 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

8. Toxicity and Safety in Scientific Experiments
9. Applications in Scientific Experiments
10. Current State of Research
11. Potential Implications in Various Fields of Research and Industry
12. Limitations and Future Directions
13. Conclusion
14. Others

General Information

CAS Number

7787-69-1

Product Name

Cesium bromide

IUPAC Name

cesium;bromide

Molecular Formula

CsBr
BrCs

Molecular Weight

212.81 g/mol

InChI

InChI=1S/BrH.Cs/h1H;/q;+1/p-1

InChI Key

LYQFWZFBNBDLEO-UHFFFAOYSA-M

SMILES

[Br-].[Cs+]

Synonyms

cesium bromide

Canonical SMILES

[Br-].[Cs+]

Cesium bromide (CsBr) is a chemical compound consisting of cesium and bromine atoms. It is a white crystalline solid with a wurtzite structure and is a member of the alkali metal halides group. CsBr is an important material with many applications in various fields of research and industry.

Definition and Background

Cesium bromide was discovered in the early 19th century by Antoine Balard. It is commonly produced by the reaction of cesium hydroxide (CsOH) with hydrobromic acid (HBr). The resulting cesium bromide is then purified and dried to form a stable solid.

Physical and Chemical Properties

CsBr has a melting point of 636°C and a boiling point of 1303°C at standard pressure. It has a density of 4.41 g/cm3 and is soluble in water and many organic solvents. CsBr is a stable compound and is not reactive under normal conditions.

Synthesis and Characterization

CsBr is synthesized in the laboratory by the reaction of CsOH and HBr. The resulting compound is purified using various methods, including recrystallization and vacuum distillation. CsBr can be characterized using various techniques, including X-ray diffraction, Fourier transform infrared spectroscopy, and nuclear magnetic resonance.

Analytical Methods

CsBr can be analyzed using various analytical methods, including atomic absorption spectroscopy, ICP-MS, and X-ray fluorescence.

Biological Properties

CsBr has shown potential anti-cancer activity in various cancer cell lines. It has also been shown to improve wound healing and accelerate bone regeneration.

Toxicity and Safety in Scientific Experiments

CsBr is generally considered to be safe for scientific experiments, but proper handling and disposal procedures should be followed to prevent any harmful effects. CsBr is not classified as a carcinogen or mutagen.

Applications in Scientific Experiments

CsBr has many applications in various scientific experiments, including X-ray crystallography, infrared spectroscopy, and NMR spectroscopy. It is also used as a solid electrolyte in lithium-ion batteries.

Current State of Research

Research on CsBr is ongoing, with a focus on its potential use in cancer therapy and other medical applications. There is also ongoing research on the synthesis and characterization of CsBr and its use as a solid electrolyte in advanced batteries.

Potential Implications in Various Fields of Research and Industry

CsBr has potential applications in various fields of research and industry, including materials science, electrochemistry, and medical research. Its unique properties make it versatile and useful in a variety of applications.

Limitations and Future Directions

One limitation of CsBr is its cost and availability, which may limit its applications in some fields. Future research should focus on developing more efficient and cost-effective methods of synthesis and characterization of CsBr. There is also potential for further research on the use of CsBr in various medical applications, including cancer therapy and wound healing. Additional research could also explore its applications in biotechnology, material science, electrochemistry, and energy storage.

Conclusion

CsBr is an important material with many applications in various fields of research and industry. Its physical and chemical properties make it versatile and useful in a variety of applications, from X-ray crystallography to advanced batteries. Ongoing research on CsBr is focused on its potential use in cancer therapy and other medical applications, as well as its use as a solid electrolyte in advanced batteries. Future research should focus on developing more efficient and cost-effective methods of synthesis and characterization of CsBr, as well as exploring its potential applications in various fields.

Others

UNII

06M25EDM3F

GHS Hazard Statements

Aggregated GHS information provided by 71 companies from 5 notifications to the ECHA C&L Inventory. Each notification may be associated with multiple companies.;
Reported as not meeting GHS hazard criteria by 26 of 71 companies. For more detailed information, please visit ECHA C&L website;
Of the 4 notification(s) provided by 45 of 71 companies with hazard statement code(s):;
H302 (11.11%): Harmful if swallowed [Warning Acute toxicity, oral];
H315 (86.67%): Causes skin irritation [Warning Skin corrosion/irritation];
H319 (86.67%): Causes serious eye irritation [Warning Serious eye damage/eye irritation];
H335 (86.67%): May cause respiratory irritation [Warning Specific target organ toxicity, single exposure;
Respiratory tract irritation];
Information may vary between notifications depending on impurities, additives, and other factors. The percentage value in parenthesis indicates the notified classification ratio from companies that provide hazard codes. Only hazard codes with percentage values above 10% are shown.